Cas no 1805250-57-0 (Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate
• CAS No: 1805250-57-0
• MF: C₁₀H₅BrF₃NO₂
• MW: 308.051412343979
• CID: 4954555
• Update Time: 2025-06-30

Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5BrF3NO2/c1-17-9(16)8-6(10(12,13)14)2-5(4-15)3-7(8)11/h2-3H,1H3
• InChI Key： KDZWWTMXXPWFAW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=CC(C(F)(F)F)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate

Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate (CAS No. 1805250-57-0): A Comprehensive Overview

Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate, identified by its CAS number 1805250-57-0, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of substituted benzoates, characterized by its bromine, cyano, and trifluoromethyl functional groups. These substituents contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate imparts a high degree of reactivity, which is exploited in multiple synthetic pathways. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This flexibility makes it a crucial building block in the development of novel therapeutic agents.

Moreover, the cyano group in the molecule enhances its utility as a precursor in the synthesis of heterocyclic compounds. The cyano functionality can be further transformed into amides, carboxylic acids, or other nitrogen-containing heterocycles through various chemical transformations. These derivatives are of particular interest in medicinal chemistry due to their potential biological activities.

The trifluoromethyl group is another key feature that influences the pharmacokinetic properties of compounds derived from Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate. Trifluoromethylation is known to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to an increased interest in trifluoromethyl-containing compounds in drug discovery efforts.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate. For instance, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of this compound. These methods have been instrumental in the rapid development of new molecular entities with potential therapeutic applications.

In the realm of medicinal chemistry, derivatives of Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The unique combination of substituents in this compound allows for fine-tuning its biological activity through structural modifications. Such modifications are often guided by computational modeling and high-throughput screening techniques.

The agrochemical industry has also benefited from the use of Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate as an intermediate. Its derivatives have shown promise as herbicides and pesticides due to their ability to interact with biological targets in plants and pests. This has spurred research into optimizing synthetic routes for large-scale production while maintaining high purity standards.

The chemical synthesis of Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate involves multiple steps, each requiring careful optimization to ensure high yield and minimal byproduct formation. Modern techniques such as flow chemistry and continuous manufacturing have been employed to enhance efficiency and scalability. These approaches align with global trends toward sustainable and green chemistry practices.

Quality control and analytical characterization are critical aspects when dealing with compounds like Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are routinely used to confirm structural integrity and purity. These analytical techniques provide essential data for regulatory submissions and ensure compliance with industry standards.

The future prospects for research involving Methyl 2-bromo-4-cyano-6-(trifluoromethyl)benzoate are promising. Ongoing studies aim to uncover novel synthetic strategies and expand its applications in drug discovery and material science. Collaborative efforts between academia and industry are expected to drive innovation and accelerate the development of new applications for this versatile compound.